N-(3-chloro-2-methylphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C18H18ClN3S/c1-12-15(19)6-4-8-16(12)22-18(23)20-10-9-13-11-21-17-7-3-2-5-14(13)17/h2-8,11,21H,9-10H2,1H3,(H2,20,22,23)
• InChI Key: YKBUQLFCFXMGFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H18ClN3S
• Molecular Weight: 343.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, also known as CIET, is a synthetic compound that has been extensively studied for its potential pharmacological properties. This compound belongs to the class of thiourea derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Thiourea derivatives have been widely studied due to their diverse biological activities and applications in various fields of chemistry and pharmacology. While the specific compound N-(3-chloro-2-methylphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea itself has not been directly cited in the literature, related thiourea derivatives exhibit a range of important properties and uses, from anti-HIV agents to agricultural chemicals and materials science applications.

Applications in HIV Treatment

One notable application of thiourea derivatives is in the treatment of HIV. Compounds like N'-[2-(2-Thiophene)ethyl]-N'-[2-(5-bromopyridyl)]thiourea (HI-443) have shown potent anti-HIV activity at nanomolar concentrations. A novel formulation of HI-443 demonstrated a significant improvement in oral bioavailability, suggesting potential for clinical development as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment (Uckun et al., 2007).

Catalytic and Synthetic Applications

Thiourea derivatives are also instrumental in catalysis and synthetic chemistry. For example, primary amine-thiourea derivatives act as highly enantioselective catalysts for the conjugate addition of ketones to nitroalkenes, showcasing broad substrate scope and good to excellent diastereoselectivity (Huang & Jacobsen, 2006).

Material Science and Herbicide Development

In materials science, thiourea derivatives such as p-methylphenyl-thiourea and p-chlorophenyl-thiourea have been synthesized and characterized for their electronic functional properties, indicating potential applications in electronic devices and as piezoelectric materials (Deng & Yang, 1994). Additionally, thiourea-based compounds have been explored for herbicidal activities, providing insights into the design of new agricultural chemicals (Fu-b, 2014).

Analytical and Sensing Applications

Moreover, thiourea compounds have been applied in analytical chemistry for the adsorption and corrosion inhibition, demonstrating their utility in protecting metals from corrosion in acidic environments (Daoud et al., 2014). This indicates a broader scope of application in industrial processes and maintenance.